Cas no 1804146-12-0 (5-Amino-2-fluoroisonicotinamide)

• Product Name: 5-Amino-2-fluoroisonicotinamide
• CAS No: 1804146-12-0
• MF: C₆H₆FN₃O
• MW: 155.129744052887
• CID: 4778879
• Update Time: 2023-08-17

5-Amino-2-fluoroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoroisonicotinamide
• AK00741916

• Inchi： 1S/C6H6FN3O/c7-5-1-3(6(9)11)4(8)2-10-5/h1-2H,8H2,(H2,9,11)
• InChI Key： YMVJMEXWOXRJFB-UHFFFAOYSA-N
• SMILES： FC1=CC(C(N)=O)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0
• Topological Polar Surface Area: 82